molecular formula C10H11IN2 B8405434 5-iodo-1-isopropyl-1H-indazole

5-iodo-1-isopropyl-1H-indazole

Cat. No.: B8405434
M. Wt: 286.11 g/mol
InChI Key: IWCSENSIHKKUIT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-iodo-1-isopropyl-1H-indazole is a useful research compound. Its molecular formula is C10H11IN2 and its molecular weight is 286.11 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H11IN2

Molecular Weight

286.11 g/mol

IUPAC Name

5-iodo-1-propan-2-ylindazole

InChI

InChI=1S/C10H11IN2/c1-7(2)13-10-4-3-9(11)5-8(10)6-12-13/h3-7H,1-2H3

InChI Key

IWCSENSIHKKUIT-UHFFFAOYSA-N

Canonical SMILES

CC(C)N1C2=C(C=C(C=C2)I)C=N1

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A mixture of 5-iodo-1H-indazole (488 mg, 2 mmol), isopropyl bromide (244 mg, 2 mmol), and KOtBu (336 mg, 3 mmol) in dry DMF (4 ml) was stirred at r.t. overnight. Then it was dilited with ethyl acetate (50 ml), washed with water (2×50 ml), and dried with Na2SO4. Evaporation of solvent and purification by flash chromatography on silica gel (n-heptane/ethyl acetate) afforded the subtitle compound (298 mg, 52%) along with 5-iodo-2-isopropyl-2H-indazole (227 mg, 40%).
Quantity
488 mg
Type
reactant
Reaction Step One
Quantity
244 mg
Type
reactant
Reaction Step One
Name
Quantity
336 mg
Type
reactant
Reaction Step One
Name
Quantity
4 mL
Type
solvent
Reaction Step One
Quantity
50 mL
Type
reactant
Reaction Step Two
Yield
52%

Synthesis routes and methods II

Procedure details

A mixture of 5-iodo-1H-indazole (488 mg, 2 mmol), isopropyl bromide (244 mg, 2 mmol), and KOtBu (336 mg, 3 mmol) in dry DMF (4 ml) was stirred at room temp. overnight. Then it was diluted with ethyl acetate (50 ml), washed with water (2×50 ml), and dried with Na2SO4. Evaporation of solvent and purification by flash chromatography on silica gel (n-heptane/ethyl acetate) afforded the subtitle compound (298 mg, 52%) along with 5-iodo-2-isopropyl-2H-indazole (227 mg, 40%).
Quantity
488 mg
Type
reactant
Reaction Step One
Quantity
244 mg
Type
reactant
Reaction Step One
Name
Quantity
336 mg
Type
reactant
Reaction Step One
Name
Quantity
4 mL
Type
solvent
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step Two
Yield
52%

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